Cas no 1803562-79-9 (3-aminocyclohexane-1-sulfonic acid)

• Product Name: 3-aminocyclohexane-1-sulfonic acid
• CAS No: 1803562-79-9
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD24506973
• CID: 4615546
• PubChem ID: 22107504
• Update Time: 2025-06-11

3-aminocyclohexane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminocyclohexane-1-sulfonic acid
• Cyclohexanesulfonic acid, 3-amino-

• MDL： MFCD24506973
• Inchi： 1S/C6H13NO3S/c7-5-2-1-3-6(4-5)11(8,9)10/h5-6H,1-4,7H2,(H,8,9,10)
• InChI Key： GQLSXNXLLLRPMO-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)CCCC(N)C1

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-aminocyclohexane-1-sulfonic acid

3-Aminocyclohexane-1-sulfonic Acid (CAS No. 1803562-79-9): A Versatile Sulfonic Acid Derivative for Modern Applications

In the realm of specialty chemicals, 3-aminocyclohexane-1-sulfonic acid (CAS No. 1803562-79-9) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This sulfonic acid derivative, featuring both an amino group and a sulfonic acid moiety on a cyclohexane backbone, offers a balance of reactivity and stability, making it valuable in pharmaceuticals, agrochemicals, and material science. Its CAS number 1803562-79-9 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthetic workflows.

The growing demand for sulfonic acid derivatives in drug discovery aligns with trends in personalized medicine and green chemistry. As a cyclohexane-based sulfonic acid, this compound is particularly relevant in the design of water-soluble APIs (Active Pharmaceutical Ingredients), addressing challenges like bioavailability and formulation stability. Recent studies highlight its potential as a building block for peptidomimetics, a hot topic in targeting protein-protein interactions—a key focus area in oncology and neurodegenerative disease research.

From an industrial perspective, 3-aminocyclohexane-1-sulfonic acid is gaining traction in sustainable manufacturing. Its compatibility with biocatalytic processes (a trending keyword in green synthesis) reduces reliance on heavy metal catalysts, answering the call for environmentally friendly protocols. Users searching for "water-soluble amine sulfonic acids" or "CAS 1803562-79-9 supplier" often seek alternatives to traditional sulfonation methods, reflecting the compound’s niche yet expanding role.

Analytical chemists value this compound for its distinct NMR and HPLC profiles, frequently referenced in method development papers. The amino-sulfonic acid synergy enables zwitterionic behavior under physiological pH, a property exploited in chromatography and electrophoresis applications. Queries like "pKa of 3-aminocyclohexanesulfonic acid" or "stability under reflux conditions" underscore its technical relevance in process optimization.

In material science, the cyclohexane sulfonic acid scaffold contributes to advanced polymer electrolytes for batteries—a sector booming with the EV (Electric Vehicle) revolution. Researchers investigating proton-conducting membranes or ionic liquids frequently explore this compound’s derivatives, linking it to renewable energy trends. Its thermal stability (often queried as "decomposition temperature of CAS 1803562-79-9") makes it suitable for high-performance material formulations.

Regulatory compliance is another hotspot. While 3-aminocyclohexane-1-sulfonic acid is not classified as hazardous under major chemical inventories, its handling and storage guidelines (a frequently searched phrase) emphasize standard lab practices for sulfonic acids. Suppliers catering to GMP-grade intermediates increasingly list this compound, reflecting its pharmaceutical pedigree.

The compound’s nomenclature often triggers searches for "IUPAC name of 1803562-79-9" or "isomerism in aminocyclohexanesulfonic acids". Its stereochemistry (with cis/trans possibilities) adds complexity—and utility—in chiral synthesis, a subtopic dominating organic chemistry forums. Patent analyses reveal its use in biodegradable chelating agents, tying into circular economy discussions.

For quality control, techniques like ion chromatography (a rising analytical keyword) are employed to detect trace impurities. The hygroscopic nature of the compound (another user concern) necessitates airtight packaging, a detail often highlighted in supplier FAQs. As synthetic biology advances, its role in enzyme stabilization buffers may expand, per recent preprint studies.

In summary, 3-aminocyclohexane-1-sulfonic acid (CAS No. 1803562-79-9) bridges multiple disciplines—from medicinal chemistry to sustainable materials. Its dual functionalization answers contemporary needs for multifunctional intermediates, while its technical data sheets address practical queries from bench scientists. As industries prioritize efficiency and eco-compatibility, this compound’s portfolio will likely grow, supported by its structural versatility and alignment with global R&D megatrends.